Cas no 104869-89-8 (Cyclopentanone, 2-(4-nitrophenyl)-)

Cyclopentanone, 2-(4-nitrophenyl)- structure
104869-89-8 structure
Product Name:Cyclopentanone, 2-(4-nitrophenyl)-
CAS No:104869-89-8
MF:C11H11NO3
MW:205.209943056107
CID:1146908
PubChem ID:13516744
Update Time:2025-04-20

Cyclopentanone, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-(4-nitrophenyl)-
    • 104869-89-8
    • 2-(4-nitrophenyl)cyclopentanone
    • 2-(4-Nitrophenyl)cyclopentan-1-one
    • Inchi: 1S/C11H11NO3/c13-11-3-1-2-10(11)8-4-6-9(7-5-8)12(14)15/h4-7,10H,1-3H2
    • InChI Key: CNTWWEYDXOXZDB-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9Ų

Cyclopentanone, 2-(4-nitrophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR340124-100mg
2-(4-Nitrophenyl)cyclopentan-1-one
104869-89-8
100mg
£400.00 2023-09-02
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